Cas no 33629-62-8 (Benzenamine, N-butyl-4-(1-methylpropyl)-2,6-dinitro-)
33629-62-8 structure
Product Name:Benzenamine, N-butyl-4-(1-methylpropyl)-2,6-dinitro-
CAS No:33629-62-8
MF:C14H21N3O4
MW:295.334243535995
CID:1459067
Update Time:2024-08-23
Benzenamine, N-butyl-4-(1-methylpropyl)-2,6-dinitro- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, N-butyl-4-(1-methylpropyl)-2,6-dinitro-
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- Inchi: 1S/C14H21N3O4/c1-4-6-7-15-14-12(16(18)19)8-11(10(3)5-2)9-13(14)17(20)21/h8-10,15H,4-7H2,1-3H3
- InChI Key: WWEQHFBIEOHAHS-UHFFFAOYSA-N
- SMILES: C1(NCCCC)=C([N+]([O-])=O)C=C(C(C)CC)C=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 295.15333
Experimental Properties
- Density: 1.187±0.06 g/cm3(Predicted)
- Boiling Point: 394.5±42.0 °C(Predicted)
- PSA: 98.31
- pka: -3.98±0.50(Predicted)
Benzenamine, N-butyl-4-(1-methylpropyl)-2,6-dinitro- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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